Cas no 5157-08-4 (6-methyl-2,3,4,5-tetrahydropyridazin-3-one)

• Product Name: 6-methyl-2,3,4,5-tetrahydropyridazin-3-one
• CAS No: 5157-08-4
• Molecular Formula: C₅H₈N₂O
• Molecular Weight: 112.12982
• MDL: MFCD00006455
• CID: 45574
• PubChem ID: 160871439

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Properties

Names and Identifiers

• 6-Methyl-4,5-dihydropyridazin-3(2H)-one
• 4,5-Dihydro-6-methyl-3(2H)-pyridazinone
• 4,5-Dihydro-6-methylpyridazin-3(2H)-one monohydrate
• 45-Dihydro-6-methylpyridazin-3(2H)-one
• DIHYDRO-6-METHYLPYRIDAZIN-3(2H)-ONE
• 6-METHYL-2,3,4,5-TETRAHYDROPYRIDAZIN-3-ONE
• 6-methyl-4,5-dihydro-2H-pyridazin-3-one
• 6-Methyl-4,5-dihydro-3-pyridazone
• dihydropyridazinone
• 6-Methyl-4,5-dihydro-3(2H)-pyridazinone
• NSC 14585
• NSC 48103
• F0918-7052
• 3-methyl-4,5-dihydro-1H-pyridazin-6-one
• YQF2AB3MJY
• MFCD00006455
• PS-4152
• WLN: T6NMV FUTJ F1
• D4216
• VOTFXESXPPEARL-UHFFFAOYSA-N
• UNII-YQF2AB3MJY
• 4,5-Dihydro-6-methylpyridazin-3(2H)-one
• AKOS025243305
• Z49527484
• 5157-08-4
• SCHEMBL138271
• BB 0259201
• NSC-48103
• AKOS000274388
• SY023987
• NSC48103
• EN300-41077
• NSC14585
• J-518882
• CHEBI:194958
• W-204289
• HMS1645L20
• 3(2H)-Pyridazinone,5-dihydro-6-methyl-
• AMY24896
• FT-0617184
• AC-8382
• DTXSID20199521
• 6-methyl-2,4-dihydro-1H-pyridazin-3-one;6-Methyl-4,5-dihydropyridazin-3(2H)-one
• 3(2H)-Pyridazinone, 4,5-dihydro-6-methyl-
• NSC-14585
• CS-W011268
• A828658
• DTXCID80122012
• STK359388
• DB-028656
• ALBB-011783

• MDL： MFCD00006455
• InChIKey： VOTFXESXPPEARL-UHFFFAOYSA-N
• Inchi： 1S/C5H8N2O/c1-4-2-3-5(8)7-6-4/h2-3H2,1H3,(H,7,8)
• SMILES： O=C1CCC(C)=NN1
• BRN： 107612

Computed Properties

• Exact Mass: 112.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.064
• Heavy Atom Count: 8
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 41.5

Experimental Properties

• LogP: 0.03670
• PSA: 41.46000
• Refractive Index: 1.576
• Melting Point: 79.0 to 83.0 deg-C
• Color/Form: Colorless flake crystals
• Solubility: Uncertain
• Density: 1.24

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Security Information

• Symbol:
• RTECS：UR6375000
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S37/39-S26-S36/37/39-S22
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： R20/21/22;R36/37/38
• HazardClass：IRRITANT

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%